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Compound of Interest

Compound Name: GPR35 agonist 3

Cat. No.: B5368244 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the solubilization, storage, and experimental use of

GPR35 agonist 3. This synthetic agonist is a valuable tool for investigating the physiological

roles of the G protein-coupled receptor 35 (GPR35), a promising therapeutic target for a variety

of diseases, including gastric cancer, type 2 diabetes, and cardiovascular conditions.[1]

Product Information and Storage
Proper handling and storage of GPR35 agonist 3 are critical to ensure its stability and activity

for reproducible experimental results.

Table 1: Physicochemical and Activity Data for GPR35 Agonist 3
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Property Value Reference

Molecular Formula C₁₂H₉NO₅S [1]

Molecular Weight 279.27 g/mol [1]

Appearance White to off-white solid [1]

Purity >98% [2]

EC₅₀ 1.4 µM [1]

Kᵢ 0.0508 µM [1]

IC₅₀ 0.349 µM [1]

Table 2: Recommended Storage Conditions for GPR35 Agonist 3

Form
Storage
Temperature

Shelf Life
Special
Instructions

Solid 4°C
As specified by

manufacturer
Protect from light

Stock Solution (-20°C) -20°C 1 month

Protect from light,

aliquot to avoid

freeze-thaw cycles

Stock Solution (-80°C) -80°C 6 months

Protect from light,

aliquot to avoid

freeze-thaw cycles

Solubilization Protocol
GPR35 agonist 3 is readily soluble in dimethyl sulfoxide (DMSO). To ensure accurate and

reproducible concentrations, follow the protocol below for preparing a stock solution.

Materials:

GPR35 agonist 3 solid
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Anhydrous, newly opened DMSO

Sterile microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Equilibrate: Allow the vial of solid GPR35 agonist 3 to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid

compound.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid to achieve

the desired stock concentration. For example, to prepare a 10 mM stock solution from 1 mg

of the compound (MW = 279.27), add 35.8 µL of DMSO.

Note: DMSO is hygroscopic; using a newly opened bottle is crucial for optimal solubility.

Mixing: Vortex the solution thoroughly to ensure complete dissolution. If necessary, use an

ultrasonic bath to aid solubilization.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month).[1] Always protect the solution from light.

Diagram 1: Workflow for GPR35 Agonist 3 Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of GPR35 agonist 3.

GPR35 Signaling Pathways
Activation of GPR35 by an agonist can initiate multiple downstream signaling cascades. The

primary pathways involve coupling to Gα₁₂/₁₃ and Gαᵢ/ₒ G proteins, as well as the β-arrestin

pathway.[3][4]
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Click to download full resolution via product page

Caption: Workflow for the PathHunter® β-arrestin recruitment assay.

Calcium Mobilization Assay
This functional assay measures the increase in intracellular calcium concentration following

GPR35 activation, typically in cells co-expressing a promiscuous G protein like Gα₁₆.

Materials:

HEK293 or CHO cells stably co-expressing GPR35 and a promiscuous G protein (e.g., Gα₁₆)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

GPR35 agonist 3 stock solution

96-well or 384-well black, clear-bottom plates

Fluorescence plate reader with liquid handling capabilities (e.g., FLIPR)

Protocol:

Cell Plating: Seed cells into the assay plate and grow to confluence.

Dye Loading:

Prepare the fluorescent dye loading solution in assay buffer according to the

manufacturer's instructions.

Remove the culture medium and add the dye solution to the cells.

Incubate for 1 hour at 37°C.

Compound Preparation: Prepare serial dilutions of GPR35 agonist 3 in assay buffer in a

separate compound plate.
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Calcium Measurement:

Place the cell plate and the compound plate into the fluorescence plate reader.

The instrument will add the agonist to the cells and simultaneously measure the

fluorescence intensity over time.

Data Analysis: Determine the peak fluorescence response for each agonist concentration to

generate a dose-response curve.

Diagram 4: Calcium Mobilization Assay Workflow
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Caption: Workflow for the calcium mobilization functional assay.

Safety Precautions
When handling GPR35 agonist 3, standard laboratory safety practices should be followed.

Personal Protective Equipment (PPE): Wear a laboratory coat, safety glasses, and gloves.

Handling: Handle the solid compound and concentrated stock solutions in a chemical fume

hood to avoid inhalation.

Disposal: Dispose of waste according to institutional guidelines for chemical waste. Do not

discard down the drain.

By following these guidelines, researchers can ensure the safe and effective use of GPR35
agonist 3 in their studies, leading to reliable and reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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